Cas no 791059-27-3 (Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)-)

• Product Name: Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)-
• CAS No: 791059-27-3
• MF: C₁₉H₁₆N₂O₆
• MW: 368.340145111084
• CID: 533375
• PubChem ID: 71402934
• Update Time: 2025-04-19

Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)-
• 3,5-bis(4-amino-3-hydroxyphenoxy)benzoic acid
• DTXSID00823877
• 791059-27-3

• Inchi： 1S/C19H16N2O6/c20-15-3-1-11(8-17(15)22)26-13-5-10(19(24)25)6-14(7-13)27-12-2-4-16(21)18(23)9-12/h1-9,22-23H,20-21H2,(H,24,25)
• InChI Key： WATQXRZUVAGRAV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)O)N)C1C=C(C(=O)O)C=C(C=1)OC1C=CC(=C(C=1)O)N

Computed Properties

• Exact Mass: 368.10083623g/mol
• Monoisotopic Mass: 368.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 148Ų